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Compound of Interest

Compound Name: Ethyl dichlorophosphite

Cat. No.: B073183 Get Quote

Essential Safety & Handling Guide: Ethyl
Dichlorophosphite
This guide provides immediate and essential safety protocols for handling Ethyl
Dichlorophosphite, tailored for research, scientific, and drug development professionals.

Following these procedures is critical for ensuring personal safety and maintaining a secure

laboratory environment.

Ethyl Dichlorophosphite is a highly reactive and hazardous chemical that demands stringent

safety measures. It is classified as toxic if swallowed, fatal if inhaled, and causes severe skin

burns and eye damage.[1][2][3] Adherence to the following personal protective equipment

(PPE) and handling protocols is mandatory.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Ethyl Dichlorophosphite is

provided in the table below for quick reference.
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Property Value

Molecular Formula C2H5Cl2OP

Molecular Weight 146.94 g/mol

Appearance Clear, colorless liquid[4][5]

Boiling Point 117-118 °C (lit.)[5]

Melting Point -42.5 °C[6]

Flash Point 4 °C (39.2 °F) - closed cup[5]

Density 1.286 g/mL at 25 °C (lit.)

Vapor Pressure 0.9 ± 0.3 mmHg at 25°C[6]

Solubility Reacts with water[7]

Occupational Exposure Limits No exposure limits noted for ingredient(s).[8]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the most critical lines of defense against the hazards

of Ethyl Dichlorophosphite. The following equipment must be worn at all times when handling

this substance.
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PPE Category Specification Rationale

Respiratory Protection

A full-facepiece respirator with

an appropriate cartridge (e.g.,

type ABEK) or a self-contained

breathing apparatus (SCBA) is

required, especially in cases of

inadequate ventilation.[8][9]

Protects against fatal

inhalation of toxic vapors and

mists.[1][2][3]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., rubber or

neoprene) must be worn.

Gloves must be inspected for

integrity before each use.[7][8]

[9]

Prevents severe skin burns

and absorption through the

skin.[1][2]

Eye and Face Protection

Tightly fitting safety goggles

with side-shields and a face

shield are mandatory.[1][8][9]

Protects against severe eye

damage and chemical

splashes.[1][2]

Skin and Body Protection

A chemical-resistant and

flame-retardant lab coat or

impervious protective clothing

is required. Protective boots

may be necessary depending

on the scale of work.[1][8][9]

Prevents contact with skin and

contamination of personal

clothing.

Experimental Workflow for Safe Handling
The following diagram outlines the essential step-by-step workflow for safely handling Ethyl
Dichlorophosphite in a laboratory setting.
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Safe Handling Workflow for Ethyl Dichlorophosphite

Preparation

Handling

Post-Handling & Disposal

Review Safety Data Sheet (SDS)

Ensure proper ventilation (Fume Hood)

Don appropriate Personal Protective Equipment (PPE)

Prepare all necessary equipment and reagents

Carefully measure and dispense Ethyl Dichlorophosphite

Proceed to Handling

Keep container tightly closed when not in use Avoid contact with incompatible materials (e.g., water, strong bases)

Decontaminate work surfaces

Proceed to Post-Handling

Properly dispose of contaminated waste

Remove and decontaminate PPE

Wash hands thoroughly

Click to download full resolution via product page

Safe handling workflow for Ethyl Dichlorophosphite.
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Operational Plan and Disposal
Ventilation: Always handle Ethyl Dichlorophosphite in a well-ventilated area, preferably

within a certified laboratory fume hood.[1][8]

Ignition Sources: This substance is flammable.[4] Keep away from open flames, sparks, and

other sources of ignition. Use non-sparking tools.[1]

Moisture Sensitivity: Ethyl Dichlorophosphite is moisture-sensitive.[4][5] Store in a cool,

dry place and keep containers tightly closed.[8]

Personal Hygiene: Do not eat, drink, or smoke in the work area. Wash hands thoroughly

after handling.[1][3]

Inhalation: If inhaled, immediately move the person to fresh air. If breathing is difficult or has

stopped, provide artificial respiration (do not use mouth-to-mouth). Seek immediate medical

attention.[1][9]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with

large amounts of water for at least 15 minutes. Seek immediate medical attention.[1][8][9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[1][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or poison control center immediately.[1][8]

Evacuate: Evacuate all non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Containment: Wearing full PPE, contain the spill using an inert absorbent material (e.g.,

sand, silica gel).[3] Do not use combustible materials like sawdust.

Collection: Collect the absorbed material into a suitable, closed container for disposal.[1]

Decontamination: Decontaminate the spill area thoroughly.
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All waste containing Ethyl Dichlorophosphite must be treated as hazardous waste.

Waste Collection: Collect all contaminated materials (including absorbent materials,

disposable PPE, and empty containers) in designated, labeled, and sealed containers.

Disposal: Dispose of the hazardous waste through a licensed professional waste disposal

service.[10] Adhere to all local, regional, and national regulations for hazardous waste

disposal.[9] Do not dispose of down the drain or into the environment.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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